Cas no 175202-81-0 (N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide)

• Product Name: N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• CAS No: 175202-81-0
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• MDL: MFCD00052127
• CID: 134088
• PubChem ID: 2778865
• Update Time: 2025-05-20

N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-N-hydroxy-3-oxo-
• N-HYDROXY-2-(3-OXO-3,4-DIHYDRO-2H-1,4-BENZOTHIAZIN-2-YL)ACETAMIDE
• N-hydroxy-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• HMS555M07
• BENZO(B)(1,4)THIAZINE-3-ON-2-YLACETHYDROXAMIC ACID
• PD042791
• Maybridge1_005023
• MFCD00052127
• 4W-0320
• BDBM50141373
• DTXSID40381168
• CCG-50509
• Oprea1_404090
• AKOS015908519
• CHEMBL37719
• SCHEMBL4321662
• J-523582
• FT-0713582
• SR-01000639880-1
• N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[1,4]thiazin-2-yl)-acetamide
• 175202-81-0

• MDL： MFCD00052127
• Inchi： 1S/C10H10N2O3S/c13-9(12-15)5-8-10(14)11-6-3-1-2-4-7(6)16-8/h1-4,8,15H,5H2,(H,11,14)(H,12,13)
• InChI Key： UKDWCJNGBPZOBU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NO)=O)=O

Computed Properties

• Exact Mass: 238.04100
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.407
• Refractive Index: 1.626
• PSA: 103.73000
• LogP: 1.52380

Additional information on N-Hydroxy-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide

N-Hydroxy-2-(3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazin-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No 175202-81-0, known as N-Hydroxy-2-(3-Oxo-3,4-Dihydro-2H-Benzo[b][1,4]Thiazin-2-Yl)Acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzothiazin derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential in various therapeutic areas, making it a subject of intense research interest.

Structural Features and Synthesis

The molecular structure of N-Hydroxybenzothiazin derivative is characterized by a benzothiazine ring system fused with an acetamide group. The presence of the hydroxyl group at the nitrogen atom introduces unique electronic properties, which can influence the compound's reactivity and bioavailability. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have recently explored more efficient and environmentally friendly methods to synthesize this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste and energy consumption.

Biological Activities and Applications

One of the most promising aspects of N-Hydroxybenzothiazin derivative is its demonstrated biological activity across multiple therapeutic areas. In vitro studies have shown that this compound exhibits potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, recent research has highlighted its potential as an anti-inflammatory agent, making it a candidate for developing treatments for conditions like arthritis and inflammatory bowel disease.

Moreover, this compound has shown significant promise in the field of anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index. The mechanism of action appears to involve modulation of key signaling pathways such as the MAPK/ERK pathway and inhibition of tumor angiogenesis.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile of N-Hydroxybenzothiazin derivative is crucial for its potential clinical applications. Studies have shown that this compound exhibits moderate oral bioavailability in preclinical models, with a half-life that suggests once-daily dosing could be feasible in humans. The compound's metabolism primarily occurs via cytochrome P450 enzymes, leading to the formation of several metabolites that retain some level of biological activity.

Toxicological evaluations have revealed that N-Hydroxybenzothiazin derivative has a favorable safety profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not shown any significant adverse effects at doses up to 50 mg/kg/day. However, further long-term studies are needed to fully assess its safety profile before advancing to clinical trials.

Environmental Impact and Sustainability

In addition to its pharmacological properties, researchers have also investigated the environmental impact of N-Hydroxybenzothiazin derivative. Studies on its biodegradability indicate that it undergoes rapid degradation under aerobic conditions, reducing the risk of bioaccumulation in aquatic ecosystems. This makes it an environmentally friendly candidate for pharmaceutical applications compared to some traditional drugs that persist longer in the environment.

Efforts are also being made to develop sustainable synthesis routes for this compound using renewable feedstocks and green chemistry principles. For instance, researchers have explored the use of plant-derived starting materials and catalytic hydrogenation techniques to reduce the environmental footprint associated with its production.

Future Directions and Clinical Potential

The future prospects for N-Hydroxybenzothiazin derivative are highly promising given its diverse biological activities and favorable pharmacokinetic profile. Ongoing preclinical studies aim to optimize its delivery systems to enhance bioavailability and reduce potential side effects. Researchers are also exploring combination therapies that pair this compound with other agents to synergistically enhance efficacy while minimizing resistance development.

Clinical trials are expected to begin within the next few years if current preclinical data continue to demonstrate positive results. If successful, this compound could become a valuable addition to the arsenal of treatments for oxidative stress-related diseases, inflammatory conditions, and cancer.

In conclusion, N-Hydroxybenzothiazin derivative (CAS No 175202-81-0) represents a compelling example of how structural diversity in organic compounds can lead to novel therapeutic agents with broad applications in medicine. With ongoing research focusing on optimizing its synthesis, understanding its mechanisms of action, and evaluating its safety profile, this compound holds great promise for advancing human health while maintaining environmental sustainability.